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Introduction
NSD2 (Nuclear Receptor Binding SET Domain Protein 2), also known as MMSET or WHSC1,

is a histone methyltransferase that plays a critical role in chromatin regulation.[1] It

predominantly catalyzes the di-methylation of histone H3 at lysine 36 (H3K36me2), a mark

associated with active gene transcription.[1][2] Aberrant NSD2 activity due to overexpression,

mutations, or translocations is implicated in various cancers, including multiple myeloma and

acute lymphoblastic leukemia, making it a compelling target for therapeutic intervention.[1][3]

The PWWP1 domain of NSD2 is a "reader" domain that recognizes and binds to H3K36me2-

modified nucleosomes, stabilizing NSD2 at chromatin.[1][2][4][5][6] Nsd2-pwwp1-IN-1 is a

potent and selective inhibitor that targets this PWWP1 domain. By binding to the aromatic cage

of the PWWP1 domain, the inhibitor disrupts the interaction between NSD2 and methylated

histones, thereby affecting the expression of NSD2-regulated genes and inducing apoptosis

and cell cycle arrest in cancer cells.[3][7][8] This document provides detailed application notes

and protocols for the in vitro use of Nsd2-pwwp1-IN-1.

Mechanism of Action
Nsd2-pwwp1-IN-1 allosterically inhibits NSD2 function by binding to the PWWP1 domain,

which is responsible for recognizing and docking the NSD2 complex to chromatin at sites of
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H3K36me2. This inhibition disrupts the stable association of NSD2 with its target gene loci,

leading to downstream effects on gene expression, cell proliferation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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